Cas no 3788-45-2 (2-[2,6-bis(methylsulfanyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol)
3788-45-2 structure
Product Name:2-[2,6-bis(methylsulfanyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
CAS No:3788-45-2
MF:C12H16N4O4S2
MW:344.409839630127
CID:922749
PubChem ID:346911
Update Time:2025-04-19
2-[2,6-bis(methylsulfanyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol Chemical and Physical Properties
Names and Identifiers
-
- 2-[2,6-bis(methylsulfanyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
- 9H-purine, 2,6-bis(methylthio)-9-pentofuranosyl-
- NSC-405276
- 3788-45-2
- DTXSID00323948
- NSC405276
-
- Inchi: 1S/C12H16N4O4S2/c1-21-10-6-9(14-12(15-10)22-2)16(4-13-6)11-8(19)7(18)5(3-17)20-11/h4-5,7-8,11,17-19H,3H2,1-2H3
- InChI Key: FTGZLZPNEHEUMH-UHFFFAOYSA-N
- SMILES: S(C)C1C2=C(N=C(N=1)SC)N(C=N2)C1C(C(C(CO)O1)O)O
Computed Properties
- Exact Mass: 344.06148
- Monoisotopic Mass: 344.06129735g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 164Ų
Experimental Properties
- PSA: 113.52
2-[2,6-bis(methylsulfanyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
3788-45-2 (2-[2,6-bis(methylsulfanyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol) Related Products
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